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Compound of Interest

Compound Name: Ethyl crotonate
CAS No.: 10544-63-5
Cat. No.: B045720
Get Quote
. J

Executive Summary & Chemical Identity

Ethyl crotonate (Ethyl (E)-but-2-enoate) is an

-unsaturated ester widely utilized in organic synthesis as a Michael acceptor and a
flavor/fragrance intermediate.[1] Its structural motif—a conjugated system—imparts specific
reactivity profiles (e.g., nucleophilic addition) but also dictates its flammability and toxicological
hazards.

This guide moves beyond standard SDS reporting to provide a logic-based safety architecture
for laboratory and scale-up environments.
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Parameter Technical Specification

IUPAC Name Ethyl (E)-but-2-enoate

CAS Number 623-70-1 (trans-isomer); 10544-63-5 (isomer
mixture)

Molecular Formula

Molecular Weight 114.14 g/mol

Physical State Clear, colorless liquid

Odor Profile Pungent, fruity, rum-like; Potential Lachrymator

GHS Hazard Identification & Classification

The Global Harmonized System (GHS) classification for Ethyl Crotonate is driven primarily by
its low flash point and mucous membrane irritancy.

Core Hazard Assignments
o Flammable Liquids (Category 2): H225 - Highly flammable liquid and vapor.[2][3]

o Note: Some vendors classify as Category 3, but with a flash point of ~2°C, Category 2 is
the scientifically rigorous assignment for risk assessment.

o Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[2][3][4]
e Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

» Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory
irritation.

Visualized Hazard Hierarchy

The following diagram illustrates the cascading logic of hazards associated with this
compound, prioritizing immediate physical threats followed by health impacts.
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Ethyl Crotonate Hazards

Physical Hazards Health Hazards
(Immediate Threat) (Exposure Threat)

H225: Highly Flammable Vapor Density: 3.9 H319: Severe Eye Irritant H335: Respiratory Irritant
(FP: 2°C/ 36°F) (Accumulates in low areas) (Lachrymator Potential) (Mucous Membrane Attack)

Click to download full resolution via product page

Figure 1: Hierarchical breakdown of Ethyl Crotonate hazards prioritizing flammability and
irritancy.[5][2][6][3][71[8]

Physicochemical Safety Parameters

Understanding the physical constants is critical for designing engineering controls.
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Property Value Safety Implication

Critical: Exists as a flammable

vapor mixture at standard lab
Flash Point (CC) 2°C (36°F) temperatures.[6] Static

discharge protection is

mandatory.

Moderate volatility; however,
» ] vapor pressure is sufficient to
Boiling Point 139°C (282°F)
create hazardous atmospheres

at room temp.

Vapors are heavier than air
Vapor Density 3.9 (Air=1) and will "crawl" along

benchtops to ignition sources.

Water is ineffective for

extinguishing; use alcohol-
Solubility Immiscible in water resistant foam or

Susceptible to nucleophilic
attack; potential for slow

Reactivity polymerization if stored

-Unsaturated
improperly (though less

reactive than acrylates).

Operational Risk Management & Handling Protocols

As a Senior Scientist, the recommendation is to treat Ethyl Crotonate as a "Red Zone"
reagent due to the combination of high flammability and lachrymatory properties.

Engineering Controls

e Fume Hood: Mandatory. Velocity must be maintained >100 fpm. The lachrymatory nature
means benchtop handling is strictly prohibited.
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 Static Grounding: All transfer vessels (drums, carboys, reactors) must be grounded and
bonded. The low Minimum Ignition Energy (MIE) of esters makes static spark a viable
ignition source.

Personal Protective Equipment (PPE) Selection Logic

e Gloves:

o Standard Nitrile (4 mil): Acceptable for splash protection only. Esters can swell nitrile over
time.

o Butyl Rubber or PVA: Required for immersion or spill cleanup. Butyl rubber offers superior
resistance to ester permeation compared to standard nitrile or latex.

o Eye Protection: Chemical splash goggles are non-negotiable. A face shield is recommended
during dispensing to prevent lachrymatory vapors from bypassing glasses.

Experimental Workflow: Synthesis Setup

The following workflow ensures a self-validating safety loop before the reaction begins.

Start: Setu 1. Verify Hood Flow 2. Ground Equipment 3. Don PPE > 4. Transfer Reagent 5. Quench/Clean
. 2 (>100 fpm) (Flash Point 2°C) (Goggles + Butyl/Nitrile) (Slowly, prevent splash) (Avoid oxidizers)

Click to download full resolution via product page

Figure 2: Step-by-step operational logic for handling Ethyl Crotonate in synthesis.

Toxicological Profile & Metabolism

Acute Toxicity
e Oral

(Rat): 3,000 mg/kg.[7][9][10]
e Dermal

(Guinea Pig): > 5,000 mg/kg.[10][11]
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e Mechanism: As an ester, ethyl crotonate is metabolized via hydrolysis (carboxylesterases)
into crotonic acid and ethanol.

o Crotonic Acid:[12][2][3] A weak acid and irritant.
o Ethanol: CNS depressant (negligible at relevant exposure levels).

o Lachrymator Effect: The conjugated double bond allows for potential interaction with TRPA1
channels in sensory nerves, causing stinging eyes and tears even at non-toxic
concentrations.

Chronic Exposure

» Carcinogenicity: Not listed by IARC, NTP, or OSHA.[3][7][13]
e Genotoxicity: Generally negative in Ames tests, though the

-unsaturated moiety suggests theoretical alkylating potential (Michael acceptor).

Emergency Response Architecture
Firefighting Strategy (UN 1862)

» Extinguishing Media: Alcohol-resistant foam, Dry chemical, or

[5][2][3][13] DO NOT USE WATER JET; it will spread the burning liquid.

o Specific Hazard: Vapors may travel to ignition sources and flash back.[4] Containers may
explode when heated (BLEVE risk).[4][8]

Spill Containment Protocol

o Evacuate: Clear the area of non-essential personnel.
» Eliminate Ignition: Cut power to hot plates/stirrers immediately.
o PPE Upgrade: Don respiratory protection (organic vapor cartridge) if outside a hood.

o Contain: Use non-combustible absorbents (vermiculite, sand). Do not use sawdust
(combustible).
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» Disposal: Collect in a sealed container labeled as flammable hazardous waste.
Storage & Transport
o Storage Class: Flammable Liquid.[2][3][4][14]

» Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight. Keep away
from oxidizing agents (e.g., nitric acid, peroxides) and strong bases (causes hydrolysis).

o Transport (DOT/IATA):

o

UN Number: 1862[11]

o

Proper Shipping Name: Ethyl Crotonate

[¢]

Hazard Class: 3 (Flammable Liquid)[2][4]

[e]

Packing Group: Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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